2-(Pyrrolidin-1-yl)benzoic acid
Overview
Description
2-(Pyrrolidin-1-yl)benzoic acid, also known as 2-PBA, is a synthetic organic compound belonging to the class of carboxylic acids. It is a white crystalline solid with a melting point of 240-242°C and is soluble in water and organic solvents. 2-PBA has a wide range of applications in pharmaceuticals, biochemistry, and organic synthesis. It is widely used as a chiral building block for the synthesis of biologically active compounds, such as pharmaceuticals, agrochemicals, and natural products.
Scientific Research Applications
Drug Discovery and Medicinal Chemistry
2-(Pyrrolidin-1-yl)benzoic acid: is a compound that features a pyrrolidine ring, which is a versatile scaffold in drug discovery. This five-membered nitrogen heterocycle is widely used by medicinal chemists due to its ability to efficiently explore pharmacophore space, contribute to stereochemistry, and increase three-dimensional coverage .
Applications:
- Stereochemical Diversity : The pyrrolidine ring’s stereogenicity allows for the creation of diverse stereoisomers, which can lead to different biological profiles and binding modes to enantioselective proteins .
- Biologically Active Compounds : It serves as a precursor for synthesizing novel biologically active compounds with potential applications in treating human diseases .
Antimicrobial Research
Pyrrolidine derivatives, including 2-(Pyrrolidin-1-yl)benzoic acid , have been recognized for their antimicrobial properties. They are explored for developing new antimicrobial agents that can combat resistant strains of bacteria and other pathogens .
Applications:
Neuropharmacology
The pyrrolidine ring is a common feature in compounds with neuropharmacological activity2-(Pyrrolidin-1-yl)benzoic acid could be used to synthesize derivatives with potential anticonvulsant properties .
Applications:
Oncology Research
Pyrrolidine derivatives are also known for their antitumor activities. Research into 2-(Pyrrolidin-1-yl)benzoic acid could lead to the discovery of new cancer therapies .
Applications:
Metabolic Disease Research
Compounds with a pyrrolidine structure have been investigated for their role in metabolic diseases2-(Pyrrolidin-1-yl)benzoic acid could be a key intermediate in synthesizing molecules that interact with metabolic pathways .
Applications:
Material Science
The pyrrolidine ring can influence the physicochemical properties of materials2-(Pyrrolidin-1-yl)benzoic acid might be used to modify the properties of polymers or create new materials with desirable characteristics .
Applications:
Analytical Chemistry
2-(Pyrrolidin-1-yl)benzoic acid: can be utilized as a standard or reagent in analytical chemistry due to its well-defined structure and properties .
Applications:
Chemical Synthesis
This compound is a valuable building block in organic synthesis, providing a route to a wide range of chemical structures .
Applications:
properties
IUPAC Name |
2-pyrrolidin-1-ylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c13-11(14)9-5-1-2-6-10(9)12-7-3-4-8-12/h1-2,5-6H,3-4,7-8H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSALRORMOVCZTK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=CC=CC=C2C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20507541 |
Source
|
| Record name | 2-(Pyrrolidin-1-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20507541 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Pyrrolidin-1-yl)benzoic acid | |
CAS RN |
78648-27-8 |
Source
|
| Record name | 2-(Pyrrolidin-1-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20507541 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(pyrrolidin-1-yl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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